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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729

An In-depth Technical Guide to 2-Methyl-5-
nitrophenol

This technical guide provides a comprehensive overview of 2-Methyl-5-nitrophenol, a
significant chemical intermediate. It is intended for researchers, scientists, and professionals in
drug development and related fields. This document details the compound's nomenclature,
chemical and physical properties, synthesis protocols, and various applications, presenting
data in a clear and accessible format.

Nomenclature and Identification

2-Methyl-5-nitrophenol is an aromatic organic compound systematically named under IUPAC
as 2-methyl-5-nitrophenol.[1] It is a derivative of cresol, specifically o-cresol, with a nitro
group substituted on the benzene ring.[1][2] The compound is identifiable by its CAS Registry
Number 5428-54-6.[1]

A variety of synonyms are used in literature and commercial listings, which are crucial for
comprehensive database searches and procurement.
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Figure 1: Relationship of common synonyms for 2-Methyl-5-nitrophenol.

Table 1: Compound Identification
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Identifier Value Reference
IUPAC Name 2-methyl-5-nitrophenol [11[3]
CAS Number 5428-54-6 [11[3]
Molecular Formula C7H7NOs3 [11[3]
Molecular Weight 153.14 g/mol [11[3]
InChi Key UMFDLIXUUJMPSI- (4]

UHFFFAOYSA-N

CC1=C(C=C(C=C1)--INVALID-
SMILES [1][4]
LINK--[O-])O

EC Number 226-580-7 [3][5]

Physicochemical Properties

2-Methyl-5-nitrophenol typically appears as a yellow to brown crystalline solid or powder.[1][6]
Its properties are summarized in the table below.

Table 2: Physicochemical Data

Property Value Reference
Melting Point 111-115 °C [11[21[6][7]
Boiling Point 180 °C at 15 mmHg [11161[7]
Density 1.320 + 0.06 g/cm3 [1][6]

Insoluble in water; Soluble in

- ethanol, ethyl acetate,
Solubility . ) [11[2][6]
chloroform; Slightly soluble in

methanol.
pKa 8.68 £0.19 [1]
LogP (Octanol-Water) 2.35 [1]
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Synthesis Protocols

The synthesis of 2-Methyl-5-nitrophenol can be achieved through several pathways. The
most common methods involve the direct nitration of o-cresol or the diazotization and
subsequent hydrolysis of 2-methyl-5-nitroaniline.[2]

This protocol describes the synthesis of 2-Methyl-5-nitrophenol from 2-methyl-5-nitroaniline.

[81°]

Materials:

¢ 2-methyl-5-nitroaniline (40 Q)

e 10% Sulphuric acid (600 ml)

e Sodium nitrite (18 g)

o Water (800 ml)

o Concentrated sulphuric acid (400 ml)
o Starch/Kl paper

Procedure:

Dissolve 40 g of 2-methyl-5-nitroaniline in 600 ml of refluxing 10% sulphuric acid.

¢ Cool the solution to 0°C to allow the salt to separate out.

o While maintaining continuous stirring, add 18 g of solid sodium nitrite in small portions.
» Monitor the completion of diazotization using a starch/KI test for a positive result.

 In a separate flask, bring a solution of 800 ml of water and 400 ml of concentrated sulphuric
acid to a vigorous reflux.

e Add the diazonium solution at once to the refluxing acid solution.

o Continue refluxing until all gas evolution has ceased.
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e A solid precipitate of crude 2-methyl-5-nitrophenol will form.

e Cool the mixture to ambient temperature.

o Collect the solid by filtration and dry to yield the crude product.[8][9]
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Figure 2: Experimental workflow for the synthesis of 2-Methyl-5-nitrophenol.
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This method involves the direct electrophilic nitration of o-cresol.[2]

Materials:

e 0-Cresol

o Concentrated Nitric acid (HNOs)

e Concentrated Sulfuric acid (H2SOa)

Procedure:

e Prepare a nitrating mixture of concentrated nitric acid and concentrated sulfuric acid.
e Cool the reaction vessel to 0-5°C.

» Slowly add o-cresol to the nitrating mixture while maintaining the temperature between 0-5°C
to control the exothermic reaction and ensure regioselectivity.

 After the addition is complete, allow the reaction to proceed for a specified time.
e Quench the reaction by pouring the mixture over ice.

e The product, 2-Methyl-5-nitrophenol, will precipitate and can be collected by filtration,
followed by washing and recrystallization for purification.

Applications in Research and Industry

2-Methyl-5-nitrophenol is a versatile chemical intermediate with applications across several
industries.

e Pharmaceutical Synthesis: It serves as a reactant in the preparation of pyranocarbazole
alkaloids, which are of interest in pharmaceutical research.[6][7]

» Dye and Pigment Industry: The compound is a crucial intermediate in the synthesis of
various dyes and pigments, including hair dyes and textile colorants.[6][10]

o Agrochemicals: It is used as a precursor in the manufacturing of certain agrochemicals.[11]
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o Corrosion Inhibition: It has applications as a corrosion inhibitor, particularly in the oil and gas
sector.[6]

e Organic Synthesis: The presence of hydroxyl, methyl, and nitro groups provides multiple
reaction sites, making it a valuable building block for more complex organic molecules.[2][11]
[12]

Safety and Handling

2-Methyl-5-nitrophenol is classified as a hazardous substance and requires careful handling.

e Hazards: It is irritating to the eyes, respiratory system, and skin.[6] It is also considered
harmful if swallowed, inhaled, or in contact with the skin.[3][6] Some classifications indicate it
may be toxic in contact with skin.[3][12]

o Personal Protective Equipment (PPE): Appropriate PPE, including protective clothing,
gloves, and eye/face protection, should be worn when handling this compound.[6][12]

e First Aid: In case of eye contact, rinse immediately with plenty of water and seek medical
advice.[6]

Analytical Methods

While specific validated methods for 2-Methyl-5-nitrophenol are not extensively detailed in the
provided results, standard analytical techniques for similar phenolic compounds, such as High-
Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC), are applicable.
[13][14]

Areverse-phase HPLC method can be employed for the analysis of 2-Methyl-5-nitrophenol.
[13]

e Column: A C18 or similar reverse-phase column (e.g., Newcrom R1).[13]

* Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acidifier like phosphoric acid
or formic acid for Mass Spectrometry (MS) compatibility.[13]

o Detection: UV-Vis or Photodiode Array (PDA) detector.
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o Sample Preparation: Dissolve the sample in the mobile phase or a compatible solvent and
filter through a 0.45 um syringe filter before injection.

This guide serves as a foundational resource for professionals working with 2-Methyl-5-
nitrophenol. For specific applications, further investigation into specialized literature is
recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy 2-Methyl-5-nitrophenol | 5428-54-6 [smolecule.com]

e 2. nbinno.com [nbinno.com]

e 3. 2-Methyl-5-nitrophenol | C7TH7NO3 | CID 93576 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. 2-METHYL-5-NITROPHENOL | CAS 5428-54-6 [matrix-fine-chemicals.com]

e 5. echemi.com [echemi.com]

e 6. nbinno.com [nbinno.com]

e 7. 2-Methyl-5-nitrophenol CAS#: 5428-54-6 [m.chemicalbook.com]

» 8. Synthesis routes of 2-Methyl-5-nitrophenol [benchchem.com]

e 9. prepchem.com [prepchem.com]

e 10. nbinno.com [nbinno.com]
e 11. shreedevamanichemopharma.com [shreedevamanichemopharma.com]
e 12.5428-54-6 Cas No. | 2-Methyl-5-nitrophenol | Apollo [store.apolloscientific.co.uk]

e 13. Separation of Phenol, 2-methyl-5-nitro- on Newcrom R1 HPLC column | SIELC
Technologies [sielc.com]

e 14. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [synonyms for 2-Methyl-5-nitrophenol like 5-Nitro-o-
cresol.]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1294729?utm_src=pdf-body
https://www.benchchem.com/product/b1294729?utm_src=pdf-body
https://www.benchchem.com/product/b1294729?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s704755
https://www.nbinno.com/article/dye-intermediates/chemistry-2-methyl-5-nitrophenol-synthesis-reactivity-iz
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methyl-5-nitrophenol
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm5428546
https://www.echemi.com/products/pid_Rock1129-2-methyl-5-nitrophenol.html
https://www.nbinno.com/?news/gp-comprehensive-overview-of-2-methyl-5-nitrophenol-cas-5428-54-6
https://m.chemicalbook.com/ProductChemicalPropertiesCB9320228_EN.htm
https://www.benchchem.com/es/synthesis/pse-05g81165ge234bg2b2d8d9609f517f07
https://prepchem.com/2-methyl-5-nitrophenol/
https://www.nbinno.com/article/dye-intermediates/versatile-role-of-2-methyl-5-nitrophenol-in-chemical-intermediates-and-beyond-js
https://shreedevamanichemopharma.com/product/2-methyl-5-nitro-phenol/
https://store.apolloscientific.co.uk/product/2-methyl-5-nitrophenol
https://sielc.com/separation-of-phenol-2-methyl-5-nitro-on-newcrom-c18-hplc-column
https://sielc.com/separation-of-phenol-2-methyl-5-nitro-on-newcrom-c18-hplc-column
https://www.benchchem.com/pdf/Comparative_Guide_to_Analytical_Methods_for_5_Chloro_2_methyl_4_nitrophenol_Quantification.pdf
https://www.benchchem.com/product/b1294729#synonyms-for-2-methyl-5-nitrophenol-like-5-nitro-o-cresol
https://www.benchchem.com/product/b1294729#synonyms-for-2-methyl-5-nitrophenol-like-5-nitro-o-cresol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294729?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b1294729#synonyms-for-2-methyl-5-nitrophenol-like-
5-nitro-o-cresol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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